Cas no 2229542-63-4 (3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(2-Chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a chlorothiazole and methylpyrazole core with a carboxylic acid functional group. This structure imparts significant reactivity, making it a valuable intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of neonicotinoid insecticides. The chlorothiazole moiety enhances binding affinity to biological targets, while the carboxylic acid group allows for further derivatization. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light.
3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
2229542-63-4 structure
Product Name:3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:2229542-63-4
MF:C8H6ClN3O2S
MW:243.670138835907
CID:6107359
PubChem ID:165710158
Update Time:2025-06-10

3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • EN300-1995325
    • 2229542-63-4
    • Inchi: 1S/C8H6ClN3O2S/c1-12-5(7(13)14)2-4(11-12)6-3-10-8(9)15-6/h2-3H,1H3,(H,13,14)
    • InChI Key: HNRRZZCTQUWPQK-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C2C=C(C(=O)O)N(C)N=2)S1

Computed Properties

  • Exact Mass: 242.9869253g/mol
  • Monoisotopic Mass: 242.9869253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96.2Ų

3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(2-Chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 2229542-63-4): An Emerging Compound in Medicinal Chemistry

3-(2-Chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229542-63-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring substituted with a 2-chloro-1,3-thiazole moiety and a carboxylic acid group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further research and development.

Recent studies have highlighted the potential of 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has also shown promise in antiviral research. A recent study published in Antiviral Research reported that this compound exhibited potent antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication through interference with viral protein synthesis.

In the realm of cancer research, 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of cell cycle progression.

The pharmacokinetic properties of 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid have also been studied to assess its suitability for therapeutic use. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development.

Safety and toxicity studies are essential for evaluating the potential risks associated with any new therapeutic agent. Preclinical studies on 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid have shown that it is generally well-tolerated at therapeutic doses. However, as with any new compound, ongoing research is necessary to fully understand its safety profile and identify any potential adverse effects.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229542-63-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover its full potential, this compound may play a significant role in the development of new treatments for inflammatory diseases, viral infections, and cancer.

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